(3S,3aR,4S,6S,6AR,7S,8S,9bS)-6-(Acetyloxy)-2,3,3a,4,5,6,6a,7,8,9b-decahydro-3,3a-dihydroxy-3,6,9-trimethyl-8-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-2-oxo-4-(1-oxobutox y)azuleno[4,5-b]furan-7-yl octanoate

• IUPAC Name: [(3S,3aR,4S,6S,6aR,7S,8S,9bS)-6-acetyloxy-4-butanoyloxy-3,3a-dihydroxy-3,6,9-trimethyl-8-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-4,5,6a,7,8,9b-hexahydroazuleno[4,5-b]furan-7-yl] octanoate
• InChI: InChI=1S/C34H50O12/c1-9-12-13-14-15-17-24(37)43-28-26-25(20(5)27(28)44-30(38)19(4)11-3)29-34(41,33(8,40)31(39)45-29)22(42-23(36)16-10-2)18-32(26,7)46-21(6)35/h11,22,26-29,40-41H,9-10,12-18H2,1-8H3/b19-11+/t22-,26+,27-,28-,29-,32-,33+,34+/m0/s1
• InChI Key: IXFPJGBNCFXKPI-GFKMSORHSA-N
• Canonical SMILES: CCCCCCCC(=O)OC1C2C(=C(C1OC(=O)C(=CC)C)C)C3C(C(CC2(C)OC(=O)C)OC(=O)CCC)(C(C(=O)O3)(C)O)O
• Isomeric SMILES: CCCCCCCC(=O)O[C@H]1[C@H]2C(=C([C@@H]1OC(=O)/C(=C/C)/C)C)[C@H]3[C@]([C@H](C[C@]2(C)OC(=O)C)OC(=O)CCC)([C@](C(=O)O3)(C)O)O
• Molecular Formula: C34H50O12
• Molecular Weight: 650.8 g/mol

Description

(3S,3aR,4S,6S,6AR,7S,8S,9bS)-6-(Acetyloxy)-2,3,3a,4,5,6,6a,7,8,9b-decahydro-3,3a-dihydroxy-3,6,9-trimethyl-8-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]-2-oxo-4-(1-oxobutox y)azuleno[4,5-b]furan-7-yl octanoate is a useful research compound. Its molecular formula is C34H50O12 and its molecular weight is 650.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

One research application involves the stereoselective synthesis of complex organic compounds. For instance, the study by Gerber and Vogel (2001) focuses on the enantiomerically pure synthesis of 8-Oxabicyclo[3.2.1]octane derivatives, which are crucial for constructing complex carbohydrate structures. This type of synthesis is essential for the development of new pharmaceuticals and understanding biological processes (Gerber & Vogel, 2001).

Chemical Structure Analysis

Another application is in the field of crystallography and structural analysis. The work by Kakuda et al. (1998) examined the molecular structure of a compound closely related to the one , noting the role of hydroxyl groups in forming intermolecular hydrogen bonds (Kakuda, Helal, Nakamura, & Hattori, 1998). Such studies are fundamental in understanding the chemical and physical properties of new compounds.

Application in Organic Synthesis

Research also extends to the field of organic synthesis, where novel methodologies are developed for creating complex organic molecules. For instance, Uslu (2012) explored the extraction of Gibberellic acid, a structurally related compound, from aqueous solutions. This research contributes to the development of more efficient extraction and synthesis methods for complex organic molecules (Uslu, 2012).

Biologically Active Compounds

Moreover, the compound's structure is related to those found in naturally occurring biologically active compounds. Studies like the one by Liu et al. (2013) on Valeriana fauriei Briq. roots, which identified new sesquiterpenes with unique structural features, demonstrate the importance of such compounds in the discovery of new drugs and biological agents (Liu et al., 2013).